Cas no 2401-22-1 (4-Chloro-3-iodotoluene)

• Product Name: 4-Chloro-3-iodotoluene
• CAS No: 2401-22-1
• MF: C₇H₆ClI
• MW: 252.480013370514
• MDL: MFCD09753727
• CID: 259923
• PubChem ID: 137583
• Update Time: 2025-04-19

4-Chloro-3-iodotoluene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-2-iodo-4-methyl-
• 4-Chloro-3-iodotoluene
• 1-chloro-2-iodo-4-methylbenzene
• 1-chloro-2-iodo-4-methyl-benzene
• 3-iodo-4-chlorotoluene
• 3-Jod-4-chlor-toluol
• 4-Chlor-3-jod-toluol
• 4-chloro-3-iodo-toluene
• AC1L3AWX
• AG-E-70764
• AS03080
• CTK4F2752
• NSC157541
• SureCN8840780
• MFCD09753727
• DTXSID10178744
• SCHEMBL8840780
• Benzene, 1-chloro-2-iodo-4-methyl-
• KDQRHMRIPMHPOD-UHFFFAOYSA-N
• 2401-22-1
• E82313
• NSC-157541
• AKOS026670740
• CAA40122
• NSC 157541
• CS-0194930
• DB-147403

• MDL： MFCD09753727
• Inchi： 1S/C7H6ClI/c1-5-2-3-6(8)7(9)4-5/h2-4H,1H3
• InChI Key： KDQRHMRIPMHPOD-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C)=C1)Cl

Computed Properties

• Exact Mass: 251.91988
• Monoisotopic Mass: 251.920271
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.7940
• Melting Point: -10°C
• Boiling Point: 249°C (rough estimate)
• Flash Point: 105.7°C
• Refractive Index: 1.6140
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes